Cas no 1261365-45-0 (6-Iodo-7-methyl-2,3-dihydro-1h-pyrido-2,3-b1,4oxazine)

• Product Name: 6-Iodo-7-methyl-2,3-dihydro-1h-pyrido-2,3-b1,4oxazine
• CAS No: 1261365-45-0
• Molecular Formula: C₈H₉N₂OI
• Molecular Weight: 276.07386
• MDL: MFCD18374156
• CID: 1068528
• PubChem ID: 329772291

6-Iodo-7-methyl-2,3-dihydro-1h-pyrido-2,3-b1,4oxazine Properties

Names and Identifiers

• 6-Iodo-7-methyl-2,3-dihydro-1H-pyrido-[2,3-b][1,4]oxazine
• 6-iodo-7-methyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine
• CS-0081741
• MFCD18374156
• 6-iodo-7-methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazine
• 1261365-45-0
• AKOS015853841
• DTXSID80679056
• D74407
• 6-Iodo-7-methyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine, AldrichCPR
• 1H-Pyrido[2,3-b][1,4]oxazine, 2,3-dihydro-6-iodo-7-methyl-

• MDL： MFCD18374156
• InChIKey： URBOWKKGCCRBSG-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9IN2O/c1-5-4-6-8(11-7(5)9)12-3-2-10-6/h4,10H,2-3H2,1H3
• SMILES： CC1=CC2=C(N=C1I)OCCN2

Computed Properties

• Exact Mass: 275.97600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 275.97596g/mol
• Heavy Atom Count: 12
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• LogP: 1.93690
• PSA: 34.15000

6-Iodo-7-methyl-2,3-dihydro-1h-pyrido-2,3-b1,4oxazine Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： 26
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Risk Phrases： 36
• Signal Word：Warning
• HazardClass：IRRITANT

6-Iodo-7-methyl-2,3-dihydro-1h-pyrido-2,3-b1,4oxazine Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines